1,6-Diamino-4-(1,3-benzodioxol-5-yl)-2-oxo-1,2-dihydropyridine-3,5-dicarbonitrile

• IUPAC Name: 1,2-diamino-4-(1,3-benzodioxol-5-yl)-6-oxopyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C14H9N5O3/c15-4-8-12(9(5-16)14(20)19(18)13(8)17)7-1-2-10-11(3-7)22-6-21-10/h1-3H,6,17-18H2
• InChI Key: JCVXDXVSVBIWLP-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=C(C(=O)N(C(=C3C#N)N)N)C#N
• Molecular Formula: C14H9N5O3
• Molecular Weight: 295.25 g/mol

Description

1,6-Diamino-4-(1,3-benzodioxol-5-yl)-2-oxo-1,2-dihydropyridine-3,5-dicarbonitrile is a useful research compound. Its molecular formula is C14H9N5O3 and its molecular weight is 295.258. The purity is usually 95%.
BenchChem offers high-quality 1,6-Diamino-4-(1,3-benzodioxol-5-yl)-2-oxo-1,2-dihydropyridine-3,5-dicarbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,6-Diamino-4-(1,3-benzodioxol-5-yl)-2-oxo-1,2-dihydropyridine-3,5-dicarbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Properties

Heterocyclic Compounds and Synthesis Techniques

Research has highlighted the importance of heterocyclic compounds, such as quinoxalines and dihydropyridines, in pharmaceuticals and synthetic chemistry. Heterocyclic compounds play a significant role in drug development due to their diverse biological activities. The synthesis of these compounds often involves condensation reactions between diamines and diketones, which could be relevant to synthesizing the queried compound (Sohal, 2021).

Structural Properties and Applications

The structural properties of compounds similar to the queried chemical, such as 1,4-dihydropyridines, have been studied extensively for their potential in creating high glass transition temperature polymers with good thermomechanical resistance. This indicates potential material science applications for the queried compound, especially in the development of biodegradable polymers (Fenouillot et al., 2010).

Biological Applications

Pharmacological Activities

Research on heterocyclic compounds bearing structures similar to the queried compound reveals a wide range of pharmacological activities, including antitumor, antimicrobial, and antiviral properties. These studies suggest that compounds with complex heterocyclic structures can be promising candidates for drug development (Verma et al., 2019).

Synthetic Protocols and Drug Discovery

Studies focusing on synthetic protocols for compounds like benzodiazepines and benzothiazepines, which share structural motifs with the queried compound, have shown significant potential in the discovery of new drugs. These compounds exhibit a variety of biological activities that could inform the development of drugs based on the queried compound's structure (Dighe et al., 2015).

Material Science Applications

Polymers from Renewable Resources

The investigation into polymers derived from renewable resources, such as the 1,4:3,6-dianhydrohexitols, suggests that compounds with unique structural features, like the queried compound, could be utilized in the synthesis of environmentally friendly polymers. These polymers have applications in various industries, including packaging and biomedical devices (Fenouillot et al., 2010).